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Compound of Interest

Compound Name: pyrocatechol

Cat. No.: B1668606 Get Quote

Essential Safety and Handling Guide for
Pyrocatechol
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with pyrocatechol (also known as 1,2-dihydroxybenzene). Adherence to

these procedures is essential to minimize risks and ensure a safe working environment.

Pyrocatechol is a hazardous chemical that is toxic if swallowed or in contact with skin, causes

severe skin and eye irritation, and is suspected of causing genetic defects and cancer.[1][2][3]

It can be rapidly absorbed through the skin.[3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense against exposure. All

personnel must use the following equipment when handling pyrocatechol.
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PPE Category Item Specification

Eye & Face Protection Safety Goggles / Face Shield

Wear chemical safety goggles

or glasses with side-shields

meeting government standards

such as NIOSH (US) or EN

166 (EU).[2][3] A face shield is

recommended for additional

protection.[2][3]

Skin Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

recommended.[1][2][4] Always

inspect gloves for integrity

before use and use proper

removal techniques to avoid

skin contact.[2][3]

Protective Clothing

Wear a standard lab coat or a

chemical-resistant apron.[2]

For operations with a high risk

of exposure, a full chemical-

resistant suit may be

necessary.[2][5]

Respiratory Protection Respirator

Use a NIOSH-approved

respirator if ventilation is poor

or if dust is generated.[2][5] A

full-face particle respirator

(Type N100/P3) is advised.[3]

[4]

Self-Contained Breathing

Apparatus (SCBA)

An SCBA is required for

emergency situations, such as

a large spill.[1][2][5]

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling pyrocatechol is crucial for safety.

Preparation
Ventilation: Always handle pyrocatechol in a well-ventilated area, preferably within a

chemical fume hood.[2][4][6]

Inspect Equipment: Before starting work, carefully inspect all PPE for any damage or

defects.[2]

Locate Safety Equipment: Ensure you know the location of the nearest eyewash station and

safety shower.[2]

Spill Kit: Confirm that a spill kit appropriate for chemical spills is readily available.[2]

Review Safety Data Sheet (SDS): Read and understand all safety precautions outlined in the

product's SDS before use.[1][7]

Handling
Avoid Contact: Prevent all contact with skin, eyes, and clothing.[2][3]

Control Dust: Avoid creating and inhaling pyrocatechol dust.[2][3][8]

Use Tools: Utilize spatulas or other appropriate tools to handle the solid material, avoiding

direct hand contact.[2]

No Personal Items: Do not eat, drink, or smoke in the designated handling area.[1][2]

Container Management: Keep the pyrocatechol container tightly sealed when not in

immediate use.[2][3]

Post-Handling
Hygiene: Thoroughly wash hands and any potentially exposed skin with soap and water

immediately after handling.[1][2][3]

Decontamination: Clean and decontaminate the work surface and any equipment used.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1668606?utm_src=pdf-body
https://www.benchchem.com/product/b1668606?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.sigmaaldrich.com/KR/en/sds/sial/c9510?userType=undefined
https://www.fishersci.com/store/msds?partNumber=P370500&productDescription=PYROCATECHOL+CERTIFIED+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyrocatechol_1374_4.0.pdf
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1362842568_Pyrocatechol-CASNO-120-80-9-MSDS.pdf
https://www.benchchem.com/product/b1668606?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1362842568_Pyrocatechol-CASNO-120-80-9-MSDS.pdf
https://www.conatex.be/out/media/BAEN_9991157.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyrocatechol_1374_4.0.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.benchchem.com/product/b1668606?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1362842568_Pyrocatechol-CASNO-120-80-9-MSDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyrocatechol_1374_4.0.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1362842568_Pyrocatechol-CASNO-120-80-9-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pyrocatechol_sulfate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Disposal: Carefully remove and dispose of all contaminated PPE as hazardous waste.

[2]

Storage
Conditions: Store in a cool, dry, and well-ventilated area.[1][2][3]

Security: The storage area should be locked to restrict access.[1][4]

Container: Keep the container tightly closed.[3][6][7]

Incompatibilities: Store away from incompatible materials such as strong acids, bases, and

oxidizing agents.[1][2] Protect from direct sunlight and air exposure.[3][6]

Emergency Response Plan
Immediate and correct response to an emergency is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with a gentle but large

stream of water for at least 15-30 minutes,

holding the eyelids apart.[1][6] Remove contact

lenses if it is safe to do so.[1][3] Seek immediate

medical attention.[6][7][8]

Skin Contact

Immediately remove all contaminated clothing.

[1][6] Wash the affected skin area with plenty of

soap and water for at least 15 minutes.[6] Seek

immediate medical attention.[6][8]

Ingestion

Do NOT induce vomiting.[6] Rinse the mouth

thoroughly with water and drink plenty of water.

[7][8] Call a physician or poison control center

immediately.[3][6][7] If directed, crushed

activated carbon may be administered.[1]

Inhalation

Move the person to fresh air.[6] If breathing is

difficult or has stopped, provide artificial

respiration.[6] Seek immediate medical

attention.

Spill Response Protocol
In the event of a pyrocatechol spill, follow the workflow below. The primary objectives are to

ensure personnel safety, contain the spill, and prevent environmental contamination.
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Spill Occurs

Evacuate Immediate Area
Alert Others

IMMEDIATE ACTION

Don Appropriate PPE
(SCBA, Full Suit, Gloves)

Ensure Adequate Ventilation

Contain Spill
Prevent Entry into Drains

CONTAINMENT

Clean Up Spill
- Mechanically Collect Solid (No Dust)

- Use Absorbent for Liquid

Place Waste in a Labeled,
Sealed Hazardous Waste Container

CLEANUP

Decontaminate Spill Area
& Equipment

Dispose of Waste via
Licensed Disposal Company

FINAL STEPS

Report Incident to EHS

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling a pyrocatechol spill.
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Disposal Plan
All pyrocatechol-containing waste is considered hazardous and must be managed

accordingly.

Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a

designated, clearly labeled, and tightly sealed container.[2][3]

Regulatory Compliance: Dispose of the waste in strict accordance with all local, regional,

and national environmental regulations.[7]

Professional Disposal: It is recommended to use a licensed and qualified hazardous waste

disposal company.[3] A common disposal method involves dissolving the material in a

combustible solvent and burning it in a chemical incinerator equipped with an afterburner

and scrubber.[3]

Packaging: Contaminated containers must be treated with the same precautions as the

chemical itself and disposed of as hazardous waste.[7]

Occupational Exposure Limits
The following table summarizes established occupational exposure limits for pyrocatechol.

Parameter Value Issuing Body

TWA (Time-Weighted Average) 5 ppm (20 mg/m³) OSHA P0

STEL (Short-Term Exposure

Limit)
20 ppm OSHA P0

BEI (Biological Exposure

Indices)

1.5% of hemoglobin

(Methemoglobin)
ACGIH

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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